3-{[2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethylidene]amino}benzoic acid

• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 3-[[(2E)-2-(1,3,3-trimethylindol-2-ylidene)ethylidene]amino]benzoic acid
• InChI: InChI=1S/C20H20N2O2/c1-20(2)16-9-4-5-10-17(16)22(3)18(20)11-12-21-15-8-6-7-14(13-15)19(23)24/h4-13H,1-3H3,(H,23,24)/b18-11+,21-12?
• InChI Key: LDMDQKOEGAASFX-FYEBXICTSA-N
• Isomeric SMILES: CC\1(C2=CC=CC=C2N(/C1=C/C=NC3=CC=CC(=C3)C(=O)O)C)C
• SMILES: CC1(C2=CC=CC=C2N(C1=CC=NC3=CC=CC(=C3)C(=O)O)C)C

Description

3-{[2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethylidene]amino}benzoic acid, also known as TTA, is a chemical compound that has been widely studied for its potential applications in scientific research. TTA is a derivative of the naturally occurring indole alkaloid tryptophan and has been found to possess a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-{[2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethylidene]amino}benzoic acid is thought to involve its interaction with PPARs. This compound has been found to bind to the ligand-binding domain of PPARs, leading to a conformational change that allows for the recruitment of co-activators and the subsequent activation of target genes. This activation leads to a range of physiological effects, including improved lipid and glucose metabolism.
Biochemical and Physiological Effects
This compound has been found to possess a range of biochemical and physiological effects, including improved insulin sensitivity, reduced lipid accumulation in adipose tissue, and increased energy expenditure. This compound has also been found to have anti-inflammatory and anti-oxidant properties, which may contribute to its beneficial effects on metabolic health.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethylidene]amino}benzoic acid in lab experiments is its well-established synthesis method and its ability to activate PPARs. However, this compound has been found to have limited solubility in aqueous solutions, which may limit its use in certain experimental settings. Additionally, the effects of this compound may be cell-type specific, which may require careful consideration when designing experiments.

Future Directions

There are several future directions for the study of 3-{[2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethylidene]amino}benzoic acid. One area of interest is the development of more soluble forms of this compound that can be used in a wider range of experimental settings. Another area of interest is the investigation of the effects of this compound on other physiological systems, such as the immune system and the central nervous system. Additionally, the potential therapeutic applications of this compound for the treatment of metabolic disorders, such as diabetes and obesity, warrant further investigation.
Conclusion
In conclusion, this compound is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to possess a range of biochemical and physiological effects, including improved insulin sensitivity and reduced lipid accumulation in adipose tissue. While this compound has some limitations, its well-established synthesis method and ability to activate PPARs make it a valuable tool for researchers. Further investigation into the potential therapeutic applications of this compound and its effects on other physiological systems is warranted.

Synthesis Methods

The synthesis of 3-{[2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethylidene]amino}benzoic acid involves the reaction of 3-aminobenzoic acid with 1,3,3-trimethyl-2-indolinone in the presence of an acid catalyst. The resulting product is then purified through recrystallization to obtain this compound in its pure form. The synthesis of this compound has been well-established in the literature and has been used in numerous studies.

Scientific Research Applications

3-{[2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethylidene]amino}benzoic acid has been studied extensively for its potential applications in scientific research. One of the main areas of interest has been its ability to modulate the activity of peroxisome proliferator-activated receptors (PPARs). PPARs are a group of nuclear receptors that play a key role in the regulation of lipid and glucose metabolism. This compound has been found to activate PPARs, leading to improved insulin sensitivity and reduced lipid accumulation in adipose tissue.